![molecular formula C10H23Cl2N3O B2367759 N-[(1R*,4R*)-4-Aminocyclohexyl]-2-(dimethylamino)acetamide dihydrochloride CAS No. 1286273-84-4](/img/structure/B2367759.png)
N-[(1R*,4R*)-4-Aminocyclohexyl]-2-(dimethylamino)acetamide dihydrochloride
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Overview
Description
Scientific Research Applications
1. Inhibitory Activity on Detrusor Contraction
N-[(1R*,4R*)-4-Aminocyclohexyl]-2-(dimethylamino)acetamide dihydrochloride and its derivatives have been studied for their ability to inhibit detrusor contraction, which is relevant in the treatment of overactive detrusor. Compounds like this have shown equipotent inhibitory activity to oxybutynin with reduced side effects, suggesting potential in the management of overactive bladder symptoms (Take et al., 1992).
2. Detection of Carbonyl Compounds in Environmental Samples
The compound has been used as a molecular probe for sensitive detection of carbonyl compounds, such as aldehydes and ketones, in environmental water samples. This application is significant for environmental monitoring and analysis (Houdier et al., 2000).
3. Conformational Studies in Organic Chemistry
Its derivatives have been synthesized and studied for their conformational properties in solution. These studies are important for understanding the behavior of such compounds in various chemical reactions and their potential applications in organic synthesis (Deus et al., 1990).
4. Study of Binding and Hydrogen Bond Interactions
Research has been conducted to understand the binding and hydrogen bond interactions within certain derivatives of this compound. These studies provide insights into the structural aspects of these molecules, which can be crucial for designing new compounds with specific properties (Helliwell et al., 2011).
5. Analgesic Properties and Pharmacology
The compound has been evaluated for its analgesic properties and pharmacological profile. Such research is crucial for the development of new therapeutic agents with improved efficacy and reduced side effects (Elliott et al., 2016).
6. Local Anesthetic and Anti-inflammatory Activities
Its derivatives have shown local anesthetic activity superior to that of lidocaine and also exhibited anti-inflammatory properties. These findings have implications for the development of new anesthetic and anti-inflammatory drugs (Longobardi et al., 1995).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-(4-aminocyclohexyl)-2-(dimethylamino)acetamide;dihydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21N3O.2ClH/c1-13(2)7-10(14)12-9-5-3-8(11)4-6-9;;/h8-9H,3-7,11H2,1-2H3,(H,12,14);2*1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYQLETFKTKSITP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC(=O)NC1CCC(CC1)N.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H23Cl2N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.